Cas no 1807252-09-0 (Ethyl 4-cyano-2-iodo-5-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 4-cyano-2-iodo-5-(trifluoromethyl)phenylacetate
• CAS No: 1807252-09-0
• MF: C₁₂H₉F₃INO₂
• MW: 383.105046033859
• CID: 4944450
• Update Time: 2025-10-28

Ethyl 4-cyano-2-iodo-5-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-iodo-5-(trifluoromethyl)phenylacetate

• Inchi： 1S/C12H9F3INO2/c1-2-19-11(18)5-7-3-9(12(13,14)15)8(6-17)4-10(7)16/h3-4H,2,5H2,1H3
• InChI Key： CKAQYYWPZMPHAD-UHFFFAOYSA-N
• SMILES： IC1=CC(C#N)=C(C(F)(F)F)C=C1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 4-cyano-2-iodo-5-(trifluoromethyl)phenylacetate

Comprehensive Overview of Ethyl 4-cyano-2-iodo-5-(trifluoromethyl)phenylacetate (CAS No. 1807252-09-0)

Ethyl 4-cyano-2-iodo-5-(trifluoromethyl)phenylacetate (CAS No. 1807252-09-0) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and advanced material science. This compound, characterized by its unique molecular structure featuring a cyano group, an iodo substituent, and a trifluoromethyl group, serves as a versatile intermediate in synthetic chemistry. Its CAS number 1807252-09-0 is often searched by researchers looking for precise chemical identifiers to ensure reproducibility in experiments.

The growing interest in fluorinated compounds and iodinated aromatic derivatives has positioned Ethyl 4-cyano-2-iodo-5-(trifluoromethyl)phenylacetate as a critical building block in drug discovery. With the rise of targeted therapies and small-molecule inhibitors, this compound's ability to introduce both electron-withdrawing and halogenated functionalities makes it invaluable for modulating bioactivity. Researchers frequently inquire about its synthetic routes, purification methods, and applications in medicinal chemistry, reflecting its relevance in cutting-edge scientific endeavors.

In agrochemical applications, the trifluoromethyl group in Ethyl 4-cyano-2-iodo-5-(trifluoromethyl)phenylacetate enhances the lipophilicity and metabolic stability of potential pesticides or herbicides. This aligns with the industry's demand for eco-friendly crop protection solutions, a topic frequently searched in conjunction with fluorinated agrochemicals. The compound's iodo substituent also offers opportunities for further functionalization, making it a sought-after intermediate for structure-activity relationship (SAR) studies.

From a material science perspective, the integration of cyano and trifluoromethyl groups into aromatic systems is pivotal for designing high-performance polymers and organic electronic materials. Searches for advanced organic semiconductors often lead to compounds like CAS 1807252-09-0, as these functionalities can tune electronic properties such as bandgap and charge transport. The compound's potential in optoelectronics and photovoltaic applications is an area of active exploration.

Quality control and analytical characterization of Ethyl 4-cyano-2-iodo-5-(trifluoromethyl)phenylacetate are frequently discussed topics. Techniques like HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying its purity and structure. Researchers often search for spectroscopic data or chromatographic conditions specific to this compound, underscoring the need for reliable reference materials.

In summary, Ethyl 4-cyano-2-iodo-5-(trifluoromethyl)phenylacetate (CAS No. 1807252-09-0) is a multifaceted compound with broad applications across scientific disciplines. Its unique structural features and adaptability make it a focal point for innovations in drug development, sustainable agriculture, and next-generation materials. As interest in halogenated and fluorinated compounds continues to rise, this compound will likely remain a key player in research and industrial applications.